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Compound of Interest

Compound Name:
Benzenemethanamine, N-ethyl-3-

iodo-

Cat. No.: B8128018 Get Quote

CAS Number: 180371-17-9

Disclaimer: Comprehensive scientific literature, including detailed experimental protocols, in-

depth quantitative data, and established signaling pathways for Benzenemethanamine, N-
ethyl-3-iodo-, is not readily available in the public domain. The information presented herein is

compiled from publicly accessible chemical supplier databases and should be considered for

informational purposes only. Further independent research and validation are strongly

recommended for any scientific application.

Chemical Identity and Properties
Benzenemethanamine, N-ethyl-3-iodo-, also known as N-(3-Iodobenzyl)ethanamine, is a

substituted aromatic amine. Its core structure consists of a benzene ring substituted with an

iodinated ethylaminomethyl group.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 180371-17-9 Chemical Supplier Catalogs

Molecular Formula C₉H₁₂IN Calculated

Molecular Weight 261.10 g/mol Calculated

Canonical SMILES CCNCc1cccc(c1)I Chemical Databases

InChI Key
YQDNCSJAGQGTEP-

UHFFFAOYSA-N
Chemical Databases

Data compiled from publicly available chemical databases. Independent verification is

recommended.

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of Benzenemethanamine, N-
ethyl-3-iodo- are not available in the searched scientific literature. However, a plausible

synthetic route can be conceptualized based on general organic chemistry principles.

A potential synthesis could involve the reductive amination of 3-iodobenzaldehyde with

ethylamine. This two-step, one-pot reaction typically involves the formation of an intermediate

imine, which is then reduced to the corresponding amine using a suitable reducing agent like

sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB).

Logical Workflow for a Potential Synthesis:
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Caption: Conceptual workflow for the synthesis of Benzenemethanamine, N-ethyl-3-iodo-.

Note: This represents a theoretical pathway. The actual experimental conditions, including

solvent, temperature, reaction time, and purification methods, would require empirical

optimization.

Applications in Research and Drug Development
There is currently no available information in peer-reviewed journals or patents to suggest that

Benzenemethanamine, N-ethyl-3-iodo- has been investigated for specific applications in drug

development or as a research tool for studying particular signaling pathways. Its structural

features, containing an iodo-benzylamine motif, could potentially make it a candidate for

radiolabeling studies or as a fragment for building more complex molecules in medicinal

chemistry, but this remains speculative without supporting data.

Signaling Pathways and Mechanism of Action
No studies describing the mechanism of action or the interaction of Benzenemethanamine, N-
ethyl-3-iodo- with any biological signaling pathways have been identified in the public domain.

Conclusion
Benzenemethanamine, N-ethyl-3-iodo- (CAS No. 180371-17-9) is a chemical compound for

which detailed scientific characterization and application data are scarce. The information is
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primarily limited to its basic chemical identity and properties available from commercial

suppliers. The lack of published research prevents a deeper analysis of its biological activity,

potential applications, and associated experimental protocols. Researchers and drug

development professionals interested in this molecule would need to undertake foundational

research to establish its synthesis, characterization, and biological profile.

To cite this document: BenchChem. [In-depth Technical Guide on Benzenemethanamine, N-
ethyl-3-iodo-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8128018#benzenemethanamine-n-ethyl-3-iodo-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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